3-epi-Ochratoxin A
3-epi-Ochratoxin A
Brand Name:
Vulcanchem
CAS No.:
189152-21-4
VCID:
VC0041308
InChI:
InChI=1S/C20H18ClNO6/c1-10-7-12-14(21)9-13(17(23)16(12)20(27)28-10)18(24)22-15(19(25)26)8-11-5-3-2-4-6-11/h2-6,9-10,15,23H,7-8H2,1H3,(H,22,24)(H,25,26)/t10-,15-/m0/s1
SMILES:
CC1CC2=C(C=C(C(=C2C(=O)O1)O)C(=O)NC(CC3=CC=CC=C3)C(=O)O)Cl
Molecular Formula:
C20H18ClNO6
Molecular Weight:
403.8 g/mol
3-epi-Ochratoxin A
CAS No.: 189152-21-4
Reference Standards
VCID: VC0041308
Molecular Formula: C20H18ClNO6
Molecular Weight: 403.8 g/mol
| CAS No. | 189152-21-4 |
|---|---|
| Product Name | 3-epi-Ochratoxin A |
| Molecular Formula | C20H18ClNO6 |
| Molecular Weight | 403.8 g/mol |
| IUPAC Name | (2S)-2-[[(3S)-5-chloro-8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carbonyl]amino]-3-phenylpropanoic acid |
| Standard InChI | InChI=1S/C20H18ClNO6/c1-10-7-12-14(21)9-13(17(23)16(12)20(27)28-10)18(24)22-15(19(25)26)8-11-5-3-2-4-6-11/h2-6,9-10,15,23H,7-8H2,1H3,(H,22,24)(H,25,26)/t10-,15-/m0/s1 |
| Standard InChIKey | RWQKHEORZBHNRI-BONVTDFDSA-N |
| Isomeric SMILES | C[C@H]1CC2=C(C=C(C(=C2C(=O)O1)O)C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)O)Cl |
| SMILES | CC1CC2=C(C=C(C(=C2C(=O)O1)O)C(=O)NC(CC3=CC=CC=C3)C(=O)O)Cl |
| Canonical SMILES | CC1CC2=C(C=C(C(=C2C(=O)O1)O)C(=O)NC(CC3=CC=CC=C3)C(=O)O)Cl |
| Synonyms | 3S,14S-Ochratoxin A; N-[[(3S)-5-Chloro-3,4-dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-yl]carbonyl]-L-phenylalanine; _x000B_ |
| PubChem Compound | 12313657 |
| Last Modified | Nov 11 2021 |
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